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Compound of Interest

Compound Name: AVN-492

Cat. No.: B605705 Get Quote

This document provides essential guidance on the proper disposal procedures for AVN-492, a

potent and highly selective 5-HT6R antagonist used in research. Adherence to these guidelines

is crucial for maintaining laboratory safety and environmental protection.

Disposal and Decontamination Procedures
The primary source of disposal information for AVN-492 is its Safety Data Sheet (SDS). The

SDS indicates that specific disposal methods are dependent on the quantity of the waste

material.

Waste Type Disposal Recommendation

Small Quantities of AVN-492 Can be disposed of with household waste.

Uncleaned Packaging
Disposal must be conducted in accordance with

official regulations.

Environmental Precautions: It is imperative to prevent AVN-492 from entering sewers or

surface and ground water systems.

Experimental Protocols
Currently, there are no publicly available, specific experimental protocols for the neutralization

or deactivation of AVN-492 prior to disposal. The recommended procedure is to follow the

guidance provided in the Safety Data Sheet.
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Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of AVN-
492.
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AVN-492 Disposal Decision Flowchart

Safety and Handling Information
While no special measures are required for handling small quantities of AVN-492, standard

laboratory practices should always be observed. This includes wearing appropriate personal

protective equipment (PPE) such as gloves and safety glasses. In case of accidental contact,

follow these first aid measures:
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Inhalation: Move to fresh air and consult a doctor if complaints arise.

Skin Contact: The product is generally not irritating to the skin.

Eye Contact: Rinse the opened eye for several minutes under running water.

Swallowing: If symptoms persist, consult a doctor.

No specific immediate medical attention or special treatment is noted as necessary.

This guidance is intended for researchers, scientists, and drug development professionals.

Always consult the most current Safety Data Sheet for AVN-492 and local regulations before

proceeding with any disposal.

To cite this document: BenchChem. [Safe Disposal of AVN-492: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605705#avn-492-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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